Cas no 922887-14-7 (2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 922887-14-7
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5496883
• Update Time: 2025-06-11

2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H20N2O2/c1-13-6-3-4-7-16(13)19(23)20-15-10-9-14(2)17(12-15)21-11-5-8-18(21)22/h3-4,6-7,9-10,12H,5,8,11H2,1-2H3,(H,20,23)
• InChI Key： LBAUQYCAVHSOKR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCC2=O)=C1)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Comprehensive Overview of 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 922887-14-7)

2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide, with the CAS number 922887-14-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of the 2-oxopyrrolidin-1-yl moiety in its structure suggests potential interactions with neurological targets, making it a subject of interest for researchers exploring central nervous system (CNS) disorders and neurodegenerative diseases.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for more effective treatments for conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain. The structural features of 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide align with these therapeutic areas, particularly due to its potential modulatory effects on neurotransmitter systems. Researchers are actively investigating its pharmacokinetic properties, including its blood-brain barrier permeability and metabolic stability, which are critical for CNS-targeted drugs.

The synthesis of CAS 922887-14-7 involves multi-step organic reactions, often starting with the condensation of 2-methylbenzoic acid derivatives with appropriately substituted aniline intermediates. The incorporation of the pyrrolidinone ring is a key step, as it introduces a conformational constraint that may enhance binding affinity to biological targets. This synthetic approach is frequently optimized to improve yield and purity, which are essential for preclinical and clinical studies.

From a drug discovery perspective, 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide exemplifies the growing trend of structure-activity relationship (SAR) optimization. Medicinal chemists are particularly interested in how modifications to its methyl groups or pyrrolidinone moiety could influence its selectivity and potency. Such studies are often supported by computational modeling and molecular docking simulations, which help predict interactions with proteins like G-protein-coupled receptors (GPCRs) or ion channels.

Beyond its pharmaceutical applications, this compound is also relevant in chemical biology as a probe molecule for studying enzyme mechanisms or cellular pathways. Its fluorescence properties (if applicable) or ability to form stable complexes with metals could expand its utility in diagnostic imaging or material science. These interdisciplinary applications highlight its versatility and align with current trends in translational research.

Environmental and safety profiles of CAS 922887-14-7 are also under scrutiny, as regulatory agencies emphasize green chemistry principles in drug development. Researchers are exploring biodegradable alternatives for its synthesis or catalytic methods to reduce waste. Such efforts resonate with the broader scientific community's focus on sustainability and eco-friendly manufacturing.

In summary, 2-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, potential therapeutic relevance, and adaptability to cutting-edge research methodologies make it a valuable candidate for further investigation. As the scientific community continues to unravel its mechanistic details and applications, this compound may pave the way for innovations in personalized medicine and targeted therapies.